![molecular formula C14H13BrN2O3S B284477 N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide](/img/structure/B284477.png)
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide
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Overview
Description
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is not fully understood. However, it is believed that this compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes, including tyrosine kinases and topoisomerases. Additionally, this compound has been shown to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide is its potency against various cancer cell lines. This makes it a promising candidate for further research in the field of cancer therapeutics. However, one of the limitations of this compound is its potential toxicity, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide. One area of research could focus on developing more potent analogs of this compound that exhibit improved efficacy and reduced toxicity. Additionally, further studies could investigate the mechanism of action of this compound in more detail, with the aim of identifying new targets for cancer therapy. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide involves the reaction of 2-(4-bromophenoxy)acetic acid with 5-acetyl-4-methyl-2-aminothiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction leads to the formation of the desired compound in good yields.
Scientific Research Applications
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.
Properties
Molecular Formula |
C14H13BrN2O3S |
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Molecular Weight |
369.24 g/mol |
IUPAC Name |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-(4-bromophenoxy)acetamide |
InChI |
InChI=1S/C14H13BrN2O3S/c1-8-13(9(2)18)21-14(16-8)17-12(19)7-20-11-5-3-10(15)4-6-11/h3-6H,7H2,1-2H3,(H,16,17,19) |
InChI Key |
QPCGUMOEDKAECE-UHFFFAOYSA-N |
SMILES |
CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)Br)C(=O)C |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)Br)C(=O)C |
Origin of Product |
United States |
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